2-Butanol, 1-(4-methoxybutyl)amino-3-phenoxy-

• CAS No.: 7614-42-8
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol
• IUPAC Name: 1-(4-methoxybutylamino)-3-phenoxybutan-2-ol
• InChI: InChI=1S/C15H25NO3/c1-13(19-14-8-4-3-5-9-14)15(17)12-16-10-6-7-11-18-2/h3-5,8-9,13,15-17H,6-7,10-12H2,1-2H3
• InChI Key: IVEWTWUIQFOXHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CNCCCCOC)O)OC1=CC=CC=C1

Description

2-Butanol, 1-(4-methoxybutyl)amino-3-phenoxy- is a secondary alcohol derivative characterized by a phenoxy substituent at the C3 position and a 4-methoxybutylamino group at the C1 position of the butanol backbone. Structural analogs highlighted in the evidence (e.g., fungicides and amino-alcohol derivatives) indicate that such compounds often exhibit bioactivity tied to their substituent patterns and stereochemistry .

Biological Activity

2-Butanol, 1-(4-methoxybutyl)amino-3-phenoxy- is an organic compound with notable biological activities, particularly in pharmacology. This article explores its biological properties, potential therapeutic applications, and relevant studies that highlight its pharmacological profile.

Chemical Structure and Properties

The compound's IUPAC name is 1-(2-Methoxyethylamino)-3-phenoxybutan-2-ol, with a molecular formula of C_{13}H_{19}NO_3 and a molecular weight of approximately 239.31 g/mol. The structural features include:

• Butanol Backbone : Contributes to its solubility and interaction with biological membranes.
• Amino Group : Enhances potential interactions with neurotransmitter receptors.
• Phenoxy and Methoxy Substituents : Facilitate electrophilic aromatic substitution reactions, which may influence its biological activity.

Pharmacological Properties

Preliminary studies indicate that 2-butanol, 1-(4-methoxybutyl)amino-3-phenoxy- exhibits significant anticonvulsant properties . In animal models, it has shown behavioral effects indicative of anticonvulsant activity at dosages with an LD50 of approximately 152 mg/kg in rats . The compound's ability to interact with neurotransmitter receptors suggests potential applications in treating neurological disorders.

The biological activity of this compound may be attributed to its structural features, which enhance interactions with various biological targets. Potential mechanisms include:

• Receptor Modulation : Interactions with neurotransmitter receptors could lead to altered synaptic transmission.
• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, influencing various physiological processes.

Study on Anticonvulsant Activity

A study conducted on the anticonvulsant effects of similar compounds highlighted the importance of structural modifications in enhancing efficacy. The findings suggest that the phenoxy group significantly contributes to the anticonvulsant activity observed in related compounds .

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-butanol, 1-(4-methoxybutyl)amino-3-phenoxy-, a comparative analysis was performed against structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-butanol (sec-butanol)	C4H10O	Simple secondary alcohol
Phenylpropanolamine	C9H13NO	Contains a phenyl group; used as a decongestant
3-phenoxypropanol	C10H12O2	Similar phenoxy structure; potential herbicide
1-(4-methoxyphenyl)-2-butanol	C10H14O3	Methoxy-substituted; different pharmacological profile

This table illustrates how the unique functional groups in 2-butanol, 1-(4-methoxybutyl)amino-3-phenoxy- enable distinct interactions within biological systems compared to similar compounds.

Metabolic Pathways

Understanding the metabolic pathways of this compound is crucial for determining its therapeutic potential. Investigations into how the body metabolizes this compound and its potential metabolites are ongoing. These studies aim to elucidate the pharmacokinetics and dynamics associated with its therapeutic use .

Comparison with Similar Compounds

Structural Analogues and Substituent Analysis

The following compounds share structural motifs with 2-Butanol, 1-(4-methoxybutyl)amino-3-phenoxy-:

Table 1: Key Structural Features and Differences

Compound Name (CAS/ID)	Key Substituents	Functional Groups	Molecular Weight (g/mol)	Reported Activity/Use
2-Butanol, 1-(4-methoxybutyl)amino-3-phenoxy-	- C1: 4-Methoxybutylamino - C3: Phenoxy	Alcohol, Ether, Amine	Not provided	Not specified (structural focus)
Baytan ()	- C1: 4-Chlorophenoxy - C3: Triazole, 3,3-dimethyl	Alcohol, Chloroarene, Triazole	Not provided	Fungicide
Bitertanol (55179-31-2, )	- C1: 4-Biphenylyloxy - C3: Triazole, 3,3-dimethyl	Alcohol, Biphenyl, Triazole	~337.4 (calculated)	Agricultural fungicide
1-(Benzyloxy)-3-{(4-methoxyphenyl)methylamino}propan-2-ol ()	- C1: Benzyloxy - C3: 4-Methoxyphenylmethylamino, 3-methylbutyl	Alcohol, Benzyl ether, Amine	Not provided	Not specified (structural focus)
3-Amino-1,1-dimethoxy-3-methyl-2-butanol (221556-20-3, )	- C1: 1,1-Dimethoxy - C3: Amino, methyl	Alcohol, Ether, Amine	~163.2 (calculated)	Not specified (safety data)

Key Observations :

Substituent Impact on Bioactivity: Baytan and Bitertanol contain triazole rings and halogenated/biphenyl groups, which are critical for fungicidal activity. The absence of these groups in the target compound suggests divergent applications .

Functional Group Diversity: The target compound’s phenoxy group contrasts with the benzyloxy group in , which may alter lipophilicity and metabolic stability. Compared to 3-amino-1,1-dimethoxy-3-methyl-2-butanol (), the target compound’s larger substituents (phenoxy, methoxybutyl) likely increase steric hindrance, affecting receptor binding or crystallization .